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Compound of Interest

Compound Name: (S)-1-benzylpiperidin-3-amine

Cat. No.: B065776

This guide provides a comprehensive overview of (S)-1-benzylpiperidin-3-amine, a chiral
amine widely utilized in pharmaceutical research and development. It serves as a crucial
intermediate in the synthesis of bioactive molecules, particularly in the development of novel
therapeutic agents targeting the central nervous system.[1] Its unique structure is a valuable
scaffold in drug design, allowing for modifications to enhance the efficacy and reduce the side
effects of therapeutic compounds.[1]

Physicochemical Properties

(S)-1-benzylpiperidin-3-amine is a white crystalline solid at room temperature.[1] A summary
of its key quantitative data is presented below.

Property Value
Molecular Formula Ci2H1sN2
Molecular Weight 190.29 g/mol [1]
CAS Number 168466-85-1[1]
Appearance White crystals[1]
Purity > 99%1]
Storage Conditions 0-8 °C[1]
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Experimental Protocols

The following is a representative protocol for the synthesis of a closely related chiral
aminopiperidine derivative. This method can be adapted for the synthesis of (S)-1-
benzylpiperidin-3-amine.

Synthesis of (R)-3-amino-1-benzylpiperidine

Reaction Setup: The reaction is carried out in a suitable reaction vessel under controlled
temperature conditions.

e Procedure: The reaction mixture is initially stirred at 15°C for 1 hour.[2] Following this, the
temperature is increased to 60°C, and stirring is continued for an additional 2 hours.[2]

o Workup and Isolation: After the reaction is complete, the mixture is cooled to 20°C.[2] The
product is then extracted three times using toluene (10 mL for each extraction).[2] The
organic layers are combined, and the solvent is removed by concentration under reduced
pressure.[2]

e Final Product: This process yields the target product as a yellow-brown oil.[2]

Applications in Drug Discovery

Derivatives of 1-benzylpiperidine are actively investigated for their potential in treating
neurological disorders. Their mechanism of action often involves the modulation of
neurotransmitter systems.[1][3] For instance, certain derivatives have been designed and
evaluated as dual-target inhibitors of acetylcholinesterase (AChE) and the serotonin transporter
(SERT), which are key targets in Alzheimer's disease therapy.[4]
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Caption: Dual inhibition of AChE and SERT by a derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. (R)-3-Amino-1-benzylpiperidine | 168466-84-0 [chemicalbook.com]

3. Buy 1-Benzylpiperidin-3-amine dihydrochloride [smolecule.com]

4. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine
Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b065776?utm_src=pdf-body-img
https://www.benchchem.com/product/b065776?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/24204
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8175940.htm
https://www.smolecule.com/products/s8006006
https://pmc.ncbi.nlm.nih.gov/articles/PMC12299174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12299174/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [An In-depth Technical Guide on (S)-1-benzylpiperidin-3-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065776#s-1-benzylpiperidin-3-amine-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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